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Compound of Interest

Compound Name:
Ethyl 3-

oxocyclopentanecarboxylate

Cat. No.: B1583539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

Ethyl 3-oxocyclopentanecarboxylate (CAS No: 5400-79-3). The information herein is

intended to equip laboratory personnel with the necessary knowledge to handle this chemical

responsibly, minimizing exposure risks and ensuring a safe working environment.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is

foundational to its safe handling. Key data for Ethyl 3-oxocyclopentanecarboxylate is

summarized below.
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Property Value Source(s)

Molecular Formula C₈H₁₂O₃ [1][2]

Molecular Weight 156.18 g/mol [2][3]

Appearance Colorless to light yellow liquid [4]

Boiling Point 228.2 ± 33.0 °C at 760 mmHg [1]

120 °C at 14 Torr [4]

Density 1.1 ± 0.1 g/cm³ [1]

Flash Point 93.4 ± 25.4 °C [1]

Storage Temperature 2-8°C [1][4]

Solubility
Sparingly soluble in water.

Soluble in organic solvents.
[5][6]

Hazard Identification and GHS Classification
Ethyl 3-oxocyclopentanecarboxylate is classified as a hazardous substance. The following

table summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification.
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Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Serious Eye

Damage/Eye

Irritation

1

H318: Causes

serious eye

damage

Danger

Skin Irritation 2
H315: Causes

skin irritation
Warning

Specific target

organ toxicity,

single exposure;

Respiratory tract

irritation

3

H335: May

cause respiratory

irritation

Warning

Harmful if

swallowed
-

H302: Harmful if

swallowed
Warning

Harmful by

inhalation
- - Warning -

Harmful in

contact with skin
- - Warning -

GHS information is aggregated from multiple sources and may vary slightly between suppliers.

[2][3][7]

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is crucial when working with Ethyl 3-
oxocyclopentanecarboxylate to prevent exposure and accidents.

Engineering Controls
Ventilation: All handling of this chemical should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[1][8] The atmosphere should be regularly checked

to ensure it is within established exposure standards.[5]
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Personal Protective Equipment (PPE)
A risk assessment should always precede the handling of this chemical to determine the

appropriate level of PPE. The following diagram outlines the recommended PPE selection

process.

Handling Ethyl
3-oxocyclopentanecarboxylate

Risk Assessment:
- Quantity

- Procedure
- Duration

Eye Protection:
- Safety goggles with side-shields

- Face shield if splash hazard exists

Always Required

Hand Protection:
- Chemical-resistant gloves (e.g., nitrile)

- Inspect gloves before use

Always Required

Body Protection:
- Laboratory coat

- Fire/flame resistant and impervious clothing

Recommended

Respiratory Protection:
- Use in fume hood (primary control)

- Approved mask/respirator if ventilation is inadequate

Based on Ventilation

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.

General Hygiene and Handling Practices
Avoid all personal contact, including inhalation of vapors.[5][7]

Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Wash hands thoroughly with soap and water after handling.[5]
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Keep containers securely sealed when not in use.[5]

Avoid physical damage to containers and check regularly for leaks.[5]

Avoid contact with incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1][5]

Keep away from heat, sparks, open flames, and hot surfaces.[1][9]

Storage
Store in a cool, dry, and well-ventilated area.[8][9]

Keep containers tightly closed.[8][9]

Store at the recommended temperature of 2-8°C.[1][4]

Store away from incompatible materials and foodstuff containers.[5][8]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures
The following flowchart details the initial response to various exposure routes.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Immediately wash skin with copious amounts of water for at least 15 minutes.
Remove contaminated clothing.

If irritation persists

Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting eyelids.

Wash out mouth with water.
Do not induce vomiting.

Seek Medical Attention

If irritation persists

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, perform artificial respiration. Seek immediate medical attention.[1][8]

[10]

Skin Contact: Promptly wash the contaminated skin with large amounts of soap and water

for at least 15 minutes while removing contaminated clothing and shoes.[1][8][10] If irritation

persists, seek medical attention.[1][10]

Eye Contact: Immediately irrigate the eyes with large amounts of water for at least 15

minutes, occasionally lifting the lower and upper eyelids.[1][10] Seek immediate medical

attention.[10]

Ingestion: Wash out the mouth with copious amounts of water. Do not induce vomiting. Seek

immediate medical attention.[1][8]
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Accidental Release Measures
In the case of a spill, the following workflow should be initiated.

Spill Occurs

Evacuate non-essential personnel.
Move upwind. Remove all sources of ignition. Ensure adequate ventilation.

Wear appropriate PPE
(respirator, gloves, protective clothing, eye protection).

Contain spill with inert absorbent material
(sand, earth, vermiculite).

Sweep up and place in a suitable, tightly closed container for disposal. Prevent spillage from entering drains or water courses.

Decontaminate the area. Dispose of waste in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Caption: Accidental spill response workflow.

Personal Precautions: Evacuate personnel to a safe area.[8] Wear suitable personal

protective equipment, including respiratory protection, gloves, protective clothing, and eye

protection.[1]

Environmental Precautions: Prevent the material from entering drains or water courses.[1][8]
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Methods for Cleaning Up: For minor spills, absorb with an inert material such as sand, earth,

or vermiculite.[5] Sweep up the material and place it in a tightly closed, labeled container for

disposal.[1][5] For major spills, alert emergency responders.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry powder, carbon dioxide, or alcohol-resistant foam.[1]

[8] Water spray can be used to cool adjacent containers.[5]

Specific Hazards: The substance is combustible.[5] Heating may cause the expansion or

decomposition of containers, leading to violent rupture.[5] Hazardous combustion products

may include carbon monoxide.[1]

Protective Equipment: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA).[1][8]

Disposal Considerations
All waste materials must be handled in accordance with local, state, and federal regulations.[5]

It is the responsibility of the user to determine the proper disposal method. Contact a licensed

professional waste disposal service to dispose of this material.

This guide is intended as a summary of best practices and does not replace a thorough review

of the Safety Data Sheet (SDS) provided by the supplier. Always consult the most current SDS

for Ethyl 3-oxocyclopentanecarboxylate before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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